Cas no 90638-93-0 (Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)-)

Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)- structure
90638-93-0 structure
Product name:Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)-
CAS No:90638-93-0
MF:C31H37N5O5
MW:559.655987501144
CID:788520
PubChem ID:44378007

Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)-
    • (2S)-2-amino-3-(4-hydroxyphenyl)-N-[(2R)-1-oxo-1-[[(2S)-1-oxo-1-[[2-oxo-2-(1-phenylethylamino)ethyl]amino]-3-phenylpropan-2-yl]amino]propan-2-yl]propanamide
    • DTXSID40658564
    • L-Tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)glycinamide
    • 90638-93-0
    • CHEMBL166038
    • Inchi: InChI=1S/C31H37N5O5/c1-20(24-11-7-4-8-12-24)34-28(38)19-33-31(41)27(18-22-9-5-3-6-10-22)36-29(39)21(2)35-30(40)26(32)17-23-13-15-25(37)16-14-23/h3-16,20-21,26-27,37H,17-19,32H2,1-2H3,(H,33,41)(H,34,38)(H,35,40)(H,36,39)/t20?,21-,26+,27+/m1/s1
    • InChI Key: PCURAURBJCXVDB-DOUYCVFSSA-N
    • SMILES: CC(C1=CC=CC=C1)NC(=O)CNC(=O)C(CC2=CC=CC=C2)NC(=O)C(C)NC(=O)C(CC3=CC=C(C=C3)O)N

Computed Properties

  • Exact Mass: 559.279
  • Monoisotopic Mass: 559.279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 13
  • Complexity: 850
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 163A^2

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